4-[4-(4-propionyl-1-piperazinyl)-2-pyrimidinyl]morpholine

• IUPAC Name: 1-[4-(2-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C15H23N5O2/c1-2-14(21)19-7-5-18(6-8-19)13-3-4-16-15(17-13)20-9-11-22-12-10-20/h3-4H,2,5-12H2,1H3
• InChI Key: VQVYMUCSWQJQKT-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=NC(=NC=C2)N3CCOCC3
• Molecular Formula: C15H23N5O2
• Molecular Weight: 305.38 g/mol

Description

4-[4-(4-propionyl-1-piperazinyl)-2-pyrimidinyl]morpholine, also known as PPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PPM is a morpholine derivative that has been synthesized through a multi-step process, and its structure has been characterized through various analytical techniques.

Scientific Research Applications

Diastereoselective Synthesis and Functionalization

The diastereoselective synthesis of functionalized tetrahydropyrimidin-2-thiones involves the reaction of morpholine with other compounds, leading to the creation of functionalized derivatives in satisfactory yields. This method showcases the versatility of morpholine and related compounds in synthesizing complex molecules with potential applications in various fields, including pharmaceuticals and material science (Liu et al., 2014).

PI3K/mTOR Inhibition for Cancer Therapy

Morpholine derivatives have been studied for their potential in inhibiting key pathways involved in cancer progression, such as the phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) pathways. These compounds show promise in preclinical models, contributing to the development of new therapeutic strategies against various cancers (Salphati et al., 2012).

Morpholine as a Kinase Hinge Binder

Morpholine derivatives are recognized for their role in kinase inhibition, crucial for regulating cellular processes. Their ability to form key hydrogen bonding interactions makes them valuable in the design of selective inhibitors for kinases, offering insights into the development of targeted therapies for diseases such as cancer (Hobbs et al., 2019).

Antibacterial Properties

Piperazinyl oxazolidinone compounds, containing morpholine derivatives, exhibit significant antibacterial properties against gram-positive pathogens. This research highlights the potential of morpholine derivatives in contributing to the development of new antibacterial agents, addressing the growing concern of antibiotic resistance (Tucker et al., 1998).

Dye Synthesis for Synthetic-Polymer Fibers

Morpholine and its derivatives play a role in the synthesis of dyes for synthetic-polymer fibers, demonstrating the compound's utility in material science and industrial applications. These dyes offer a range of colors with good fastness properties, underscoring the versatility of morpholine derivatives in various applications beyond biomedical research (Peters & Bide, 1985).